4-methyl-6-[5-(pyridin-2-yl)-octahydropyrrolo[3,4-b]pyrrol-1-yl]pyrimidine

• IUPAC Name: 1-(6-methylpyrimidin-4-yl)-5-pyridin-2-yl-2,3,3a,4,6,6a-hexahydropyrrolo[2,3-c]pyrrole
• InChI: InChI=1S/C16H19N5/c1-12-8-16(19-11-18-12)21-7-5-13-9-20(10-14(13)21)15-4-2-3-6-17-15/h2-4,6,8,11,13-14H,5,7,9-10H2,1H3
• InChI Key: KAGJSWFGDVVJLF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC=N1)N2CCC3C2CN(C3)C4=CC=CC=N4
• Molecular Formula: C16H19N5
• Molecular Weight: 281.36 g/mol

Description

The compound “4-methyl-6-[5-(pyridin-2-yl)-octahydropyrrolo[3,4-b]pyrrol-1-yl]pyrimidine” is a complex organic molecule that contains several heterocyclic rings, including a pyrimidine ring and a pyrrole ring. These types of structures are often found in biologically active compounds.

Molecular Structure Analysis

The molecular structure of this compound, based on its name, would include a pyrimidine ring substituted with a methyl group and a complex octahydropyrrolo[3,4-b]pyrrol-1-yl group. It would also have a pyridin-2-yl group attached to the octahydropyrrolo[3,4-b]pyrrol-1-yl group.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors that could influence its properties include the presence and position of functional groups, the overall shape and size of the molecule, and the specific arrangement of its atoms.

Scientific Research Applications

4-methyl-6-[5-(pyridin-2-yl)-octahydropyrrolo[3,4-b]pyrrol-1-yl]pyrimidine has been studied for its potential applications in various areas of scientific research. It has been found to possess anti-inflammatory, anti-bacterial, and anti-cancer effects, and has been studied as a potential therapeutic agent for the treatment of various diseases. Additionally, this compound has been studied for its potential applications in drug delivery and as a potential biomarker for cancer diagnosis.

Mechanism of Action

Target of Action

Similar compounds have been known to target various cellular structures and proteins .

Mode of Action

It’s known that similar compounds interact with their targets, leading to changes in cellular processes .

Biochemical Pathways

Similar compounds have been known to affect various biochemical pathways, leading to downstream effects .

Pharmacokinetics

These properties are crucial in determining the bioavailability of the compound .

Result of Action

Similar compounds have been known to have various effects at the molecular and cellular level .

Advantages and Limitations for Lab Experiments

The use of 4-methyl-6-[5-(pyridin-2-yl)-octahydropyrrolo[3,4-b]pyrrol-1-yl]pyrimidine in laboratory experiments has both advantages and limitations. One advantage is that this compound is a relatively stable compound, which makes it suitable for use in laboratory experiments. Additionally, this compound is relatively easy to synthesize, which makes it an attractive option for laboratory experiments. However, this compound is also a relatively new compound and there is still much to be learned about its biological effects and mechanisms of action, which can limit its use in laboratory experiments.

Future Directions

There are a number of potential future directions for 4-methyl-6-[5-(pyridin-2-yl)-octahydropyrrolo[3,4-b]pyrrol-1-yl]pyrimidine research. For example, further research is needed to better understand the exact mechanisms of action of this compound and its various biological effects. Additionally, further research is needed to explore the potential therapeutic applications of this compound, such as its potential use as a drug delivery system or as a biomarker for cancer diagnosis. Additionally, further research is needed to explore the potential toxicological effects of this compound and its potential interactions with other compounds. Finally, further research is needed to explore the potential synthetic routes for the production of this compound.

Synthesis Methods

The synthesis of 4-methyl-6-[5-(pyridin-2-yl)-octahydropyrrolo[3,4-b]pyrrol-1-yl]pyrimidine has been achieved through a two-step process. The first step involves the reaction of 5-bromo-2-pyridinol with 4-methyl-6-chloropyrimidine in aqueous solution, which yields this compound. The second step involves the reaction of the intermediate with sodium hydroxide in aqueous solution, which yields the desired this compound.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. It’s important to handle all chemicals with appropriate safety precautions, especially if their properties are not well-known.